Cas no 51471-08-0 (1-methyl-4,5,6,7-tetrahydro-1H-indol-4-one)

1-Methyl-4,5,6,7-tetrahydro-1H-indol-4-one is a heterocyclic compound featuring a fused indole and cyclohexenone structure. Its unique molecular framework makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of both the indole and ketone functionalities allows for versatile reactivity, enabling selective modifications for targeted applications. This compound exhibits stability under standard conditions, facilitating handling and storage. Its well-defined structure and purity make it suitable for research in medicinal chemistry, where it serves as a precursor for bioactive molecules. The compound’s synthetic utility is further enhanced by its compatibility with a range of reaction conditions.
1-methyl-4,5,6,7-tetrahydro-1H-indol-4-one structure
51471-08-0 structure
Product name:1-methyl-4,5,6,7-tetrahydro-1H-indol-4-one
CAS No:51471-08-0
MF:C9H11NO
MW:149.189742326736
MDL:MFCD01444760
CID:383967
PubChem ID:280226

1-methyl-4,5,6,7-tetrahydro-1H-indol-4-one Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl-6,7-dihydro-1H-indol-4(5H)-one
    • 1,5,6,7-tetrahydro-1-methyl-4H-Indol-4-one
    • 1-methyl-6,7-dihydro-5H-indol-4-one
    • 4H-Indol-4-one,1,5,6,7-tetrahydro-1-methyl-
    • 6,7-Dihydro-1-methyl-1H-indol-4(5H)-one
    • 1-methyl-1,5,6,7-tetrahydro-4h-indol-4-one
    • 1-methyl-1,5,6,7-tetrahydroindol-4-one
    • 1-methyl-1,5,6,7-tetrahydro-indol-4-one
    • 1-methyl-4,5
    • 1-methyl-4-oxo-4,5,6,7-tetrahydroindole
    • 5,6-dihydro-1-methylindol-4(7H)-one
    • AC1L5RWU
    • AC1Q6JHF
    • CTK4J4295
    • N-methyl-1,5,6,7-tetrahydro-4H-indole-4-one
    • NSC131678
    • SureCN1266405
    • 1-methyl-4,5,6,7-tetrahydro-1H-indol-4-one
    • J-518151
    • SCHEMBL1266405
    • AS-54614
    • SC1931
    • SY020541
    • NSC-131678
    • BCA47108
    • A871274
    • AKOS004907162
    • CS-W002774
    • FT-0685769
    • 4H-Indol-4-one, 1,5,6,7-tetrahydro-1-methyl-
    • AB09129
    • 1-methyl-1,5,6,7-tetrahydroindol4-one
    • DZQFXLPORSTNMP-UHFFFAOYSA-N
    • DTXSID20299631
    • MFCD01444760
    • 1-METHYL-6,7-DIHYDROINDOL-4(5H)-ONE
    • 51471-08-0
    • AMY33949
    • NSC 131678
    • DB-071355
    • MDL: MFCD01444760
    • Inchi: InChI=1S/C9H11NO/c1-10-6-5-7-8(10)3-2-4-9(7)11/h5-6H,2-4H2,1H3
    • InChI Key: DZQFXLPORSTNMP-UHFFFAOYSA-N
    • SMILES: CN1C=CC2=C1CCCC2=O

Computed Properties

  • Exact Mass: 149.08413
  • Monoisotopic Mass: 149.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 22A^2
  • XLogP3: 0.8

Experimental Properties

  • Density: 1.17
  • Melting Point: 84-86℃
  • Boiling Point: 276 ºC
  • Flash Point: 121 ºC
  • Refractive Index: 1.598
  • PSA: 22
  • LogP: 1.54410

1-methyl-4,5,6,7-tetrahydro-1H-indol-4-one Security Information

1-methyl-4,5,6,7-tetrahydro-1H-indol-4-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Fluorochem
091743-1g
1-Methyl-6,7-dihydro-1H-indol-4(5H)-one
51471-08-0 95%
1g
£394.00 2022-02-28
AstaTech
SC1931-1/G
6,7-DIHYDRO-1-METHYL-1H-INDOL-4(5H)-ONE
51471-08-0 95%
1g
$500 2023-09-15
eNovation Chemicals LLC
K07735-5g
6,7-dihydro-1-methyl-1H-indol-4(5H)-one
51471-08-0 >95%
5g
$1070 2024-05-23
Chemenu
CM108115-1g
1-methyl-4,5,6,7-tetrahydro-1H-indol-4-one
51471-08-0 95%+
1g
$*** 2023-05-30
Chemenu
CM108115-1g
1-methyl-4,5,6,7-tetrahydro-1H-indol-4-one
51471-08-0 95%+
1g
$488 2021-08-06
TRC
D679858-10mg
6,7-Dihydro-1-methyl-1h-indol-4(5H)-one
51471-08-0
10mg
$ 50.00 2022-06-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB07002-1G
1-methyl-4,5,6,7-tetrahydro-1H-indol-4-one
51471-08-0 97%
1g
¥ 2,237.00 2023-04-13
eNovation Chemicals LLC
D496438-1G
1-methyl-4,5,6,7-tetrahydro-1H-indol-4-one
51471-08-0 97%
1g
$420 2024-05-23
Aaron
AR00DLKM-250mg
6,7-dihydro-1-Methyl-1H-indol-4(5H)-one
51471-08-0 97%
250mg
$181.00 2023-12-13
A2B Chem LLC
AG33386-250mg
6,7-Dihydro-1-methyl-1H-indol-4(5H)-one
51471-08-0 97%
250mg
$142.00 2024-04-19

Additional information on 1-methyl-4,5,6,7-tetrahydro-1H-indol-4-one

Exploring 1-Methyl-4,5,6,7-tetrahydro-1H-indol-4-one (CAS No. 51471-08-0): Properties, Applications, and Innovations

1-Methyl-4,5,6,7-tetrahydro-1H-indol-4-one (CAS No. 51471-08-0) is a versatile heterocyclic compound with a unique structural framework, combining indole and ketone functionalities. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its tetrahydroindole core and methyl-substituted nitrogen make it a valuable intermediate in organic synthesis, particularly for designing compounds with neurological or antimicrobial properties.

In recent years, the demand for 1-methyl-4,5,6,7-tetrahydro-1H-indol-4-one has surged, driven by its role in developing novel drug candidates and crop protection agents. Researchers are exploring its derivatives for their potential to modulate serotonin receptors, a hot topic in mental health therapeutics. Meanwhile, sustainability-focused studies investigate its use in green chemistry applications, aligning with global trends toward eco-friendly synthesis methods.

The compound’s CAS No. 51471-08-0 is frequently searched in academic and industrial databases, reflecting its relevance in high-value chemical synthesis. Analytical techniques like NMR and HPLC confirm its purity, a critical factor for precision applications. As synthetic methodologies evolve, innovations such as catalyzed hydrogenation and flow chemistry are being applied to optimize its production, reducing waste and improving yields.

Beyond pharmaceuticals, 1-methyl-4,5,6,7-tetrahydro-1H-indol-4-one is studied for its flavor and fragrance potential, with its ketone group contributing to unique olfactory profiles. This dual utility—medicinal and industrial—positions it as a compound of interdisciplinary interest. Future research may unlock further applications in material science, such as organic semiconductors or polymer additives.

For researchers and manufacturers, understanding the stability and reactivity of this compound under varying conditions is essential. Storage recommendations typically emphasize protection from light and moisture to preserve its integrity. As regulatory landscapes evolve, compliance with REACH and other standards ensures its safe handling and commercial viability.

In summary, 1-methyl-4,5,6,7-tetrahydro-1H-indol-4-one (CAS No. 51471-08-0) exemplifies the convergence of innovation and practicality in modern chemistry. Its adaptability across sectors—from life sciences to sustainable manufacturing—makes it a compelling subject for ongoing exploration and investment.

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